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Compound of Interest

Compound Name: Sodium 2-Naphthoate
CAS No.: 17273-79-9
Cat. No.: B096117
Get Quote
. J

Part 1: Executive Safety Summary

The Core Directive: Sodium 2-Naphthoate is not an acutely toxic "skull and crossbones”
agent, but it presents a significant particulate inhalation and mucous membrane irritation risk.
The primary safety objective is dust containment.

Treat this substance as a Category 2 Irritant (Skin/Eye) and Category 3 Respiratory Irritant
(STOT-SE).[1][2] Your safety protocol must prioritize engineering controls (fume hoods) over
personal protective equipment (PPE). PPE is your last line of defense, not your first.

Part 2: Hazard Mechanism & Risk Profile[2]

To select the correct PPE, you must understand the "Why." Sodium 2-Naphthoate is the
sodium salt of 2-naphthoic acid.[3] Its ionic nature makes it water-soluble, but its aromatic
naphthalene ring confers lipophilicity.

The Biological Interaction
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« Inhalation (Primary Vector): As a fine white powder, it easily becomes airborne. Upon contact
with the moist mucous membranes of the respiratory tract, it hydrolyzes, potentially
reforming localized concentrations of naphthoic acid or creating high-pH localized zones
depending on the counter-ion balance. This causes immediate coughing and respiratory
distress (H335).

¢ Ocular/Dermal Contact: The salt acts as a desiccant and irritant. It can cause micro-
abrasions (mechanical) and chemical irritation (H315, H319).

Physical Properties Table

Property Data Operational Implication

High risk of static-induced

Physical State White Crystalline Powder o
aerosolization.
Rapid absorption through
Solubility Soluble in Water moist membranes
(eyes/lungs).
) Irritating to eyes; requires
pH (1% soln) ~7.0 - 9.0 (Weakly Basic) o
flushing if splashed.
Hygroscopic; keep containers
Stability Stable tightly sealed to prevent

clumping.

Part 3: The PPE Firewall (Selection Matrix)

Do not rely on generic lab safety rules. Use this specific matrix for Naphthoate salts.

Respiratory Protection

o Standard Operation: Work inside a certified Chemical Fume Hood (Face velocity: 100 fpm).
No respirator is needed if the sash is at the correct height.

e Benchtop Operation (Not Recommended): If weighing must occur outside a hood, you must
wear a NIOSH N95 or P100 particulate respirator. Surgical masks provide zero protection
against chemical dust.
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Hand Protection

o Material:Nitrile (0.11 mm / 4 mil minimum).

» Why Nitrile? Latex degrades rapidly when exposed to aromatic organic salts and offers poor
puncture resistance against crystalline solids.

e Technique: "Double-gloving" is recommended when handling stock solutions >1 Molar to
prevent permeation.

Eye Protection

» Requirement:Chemical Splash Goggles (Indirect Vent).

» Contraindication: Do not use standard safety glasses with side shields. Airborne powder can
bypass side shields and enter the eye from the top or bottom gaps.

Body Protection

o Standard: Lab coat (cotton/poly blend) buttoned to the neck.

e Advanced: If handling kilogram quantities, wear Tyvek arm guards to close the gap between
the glove and lab coat culff.

Part 4: Operational Workflow (Weighing to Waste)
Visualization: The Safety Decision Logic

Figure 1: Decision logic for PPE selection based on engineering controls.
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Start: Handling Sodium 2-Naphthoate

Is a Fume Hood Available?

No (High Risk)

Working in Hood Working on Open Bench

PPE: Nitrile Gloves +
Splash Goggles +
N95/P100 Respirator

PPE: Nitrile Gloves +
Splash Goggles + Lab Coat

Proceed with Weighing/Transfer

Click to download full resolution via product page

Protocol: Static-Free Weighing

Sodium 2-Naphthoate is prone to static charge, which causes "particle jump" (powder

repelling off the spatula).

o The Setup: Place your balance inside the fume hood. If vibration is an issue, use a marble

balance table.

« Static Mitigation: Use an anti-static gun or a polonium strip near the balance if the powder is

flying.
¢ The Transfer:

o Incorrect: Dumping powder into a beaker of solvent (causes a splash/puff).
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o Correct: Place powder in the vessel first, then gently run the solvent down the side of the
glass to wet the powder gradually.

Protocol: Disposal & Waste Management

Never flush this compound. It has high chemical oxygen demand (COD) and can disrupt

aguatic ecosystems.

Figure 2: Waste Stream Classification.

. . Solid Hazardous Waste
Solid (Powder/Wipes) (Tag: Organic Solid)
Waste Material Physical State?

LT (SO (Tag: Basic Organic Aqueous)

Click to download full resolution via product page

Part 5: Emergency Response (Self-Validating
Protocols)

In the event of exposure, follow this causality-based response plan:
e Eye Contact:
o Action: Flush for 15 minutes.

o Mechanism:[4][5][6][7] The salt is hypertonic. Immediate flushing is required to prevent

osmotic damage to the cornea.
* Inhalation:
o Action: Move to fresh air immediately.

o Mechanism:[4][5][6][7] You must stop the hydrolysis of the salt in the lungs. If coughing
persists >30 minutes, seek medical attention (potential for delayed pulmonary edema in
extreme cases, though rare).
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o Spill Cleanup:
o Do NOT sweep dry dust (creates aerosols).

o DO cover with wet paper towels (dampened with water) to solubilize and trap the dust,
then wipe up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health
and Safety [ehs.cornell.edu]

o To cite this document: BenchChem. [Operational Safety Guide: Sodium 2-Naphthoate
Handling & Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096117/docs#operational-safety-guide-sodium-2-
naphthoate-handling-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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